Cas no 1808003-51-1 ((Silanetetrayltetrakis(benzene-4,1-diyl))tetrakis(phosphonic acid))

• Product Name: (Silanetetrayltetrakis(benzene-4,1-diyl))tetrakis(phosphonic acid)
• CAS No: 1808003-51-1
• MF: C₂₄H₂₄O₁₂P₄Si
• MW: 656.420711517334
• CID: 3043938
• PubChem ID: 122210965
• Update Time: 2025-05-18

(Silanetetrayltetrakis(benzene-4,1-diyl))tetrakis(phosphonic acid) Chemical and Physical Properties

Names and Identifiers

• (Silanetetrayltetrakis(benzene-4,1-diyl))tetrakis(phosphonicacid)
• CS-0111273
• 1808003-51-1
• [4-tris(4-phosphonophenyl)silylphenyl]phosphonic acid
• (Silanetetrayltetrakis(benzene-4,1-diyl))tetrakis(phosphonic acid)

• Inchi： 1S/C24H24O12P4Si/c25-37(26,27)17-1-9-21(10-2-17)41(22-11-3-18(4-12-22)38(28,29)30,23-13-5-19(6-14-23)39(31,32)33)24-15-7-20(8-16-24)40(34,35)36/h1-16H,(H2,25,26,27)(H2,28,29,30)(H2,31,32,33)(H2,34,35,36)
• InChI Key： QBYPNGJRDUKLCE-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)[Si](C1C=CC(=CC=1)P(=O)(O)O)(C1C=CC(=CC=1)P(=O)(O)O)C1C=CC(=CC=1)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 655.99875072g/mol
• Monoisotopic Mass: 655.99875072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 908
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 230Ų

Additional information on (Silanetetrayltetrakis(benzene-4,1-diyl))tetrakis(phosphonic acid)

Silanetetrayltetrakis(benzene-4,1-diyl))tetrakis(phosphonic acid): A Comprehensive Overview

The compound Silanetetrayltetrakis(benzene-4,1-diyl))tetrakis(phosphonic acid), identified by the CAS number 1808003-51-1, is a sophisticated chemical entity that has garnered significant attention in the fields of materials science and organic chemistry. This compound is notable for its unique structure, which combines silicon-based functionalities with aromatic systems and phosphonic acid groups. Its properties make it a promising candidate for applications in advanced materials, electronics, and catalysis.

Silanetetrayltetrakis(benzene-4,1-diyl))tetrakis(phosphonic acid) is synthesized through a series of carefully controlled reactions that involve the coupling of silicon-based precursors with aromatic systems. The benzene rings are positioned at specific intervals to ensure optimal electronic communication between the silicon core and the peripheral groups. This arrangement not only enhances the compound's stability but also imparts unique optical and electronic properties.

Recent studies have highlighted the potential of this compound in the development of novel materials for optoelectronic devices. Researchers have demonstrated that Silanetetrayltetrakis(benzene-4,1-diyl))tetrakis(phosphonic acid) can serve as a highly efficient semiconductor material due to its tailored bandgap and excellent charge transport properties. These findings have opened new avenues for its use in solar cells, light-emitting diodes (LEDs), and flexible electronics.

In addition to its electronic applications, this compound has shown remarkable catalytic activity in various organic transformations. The phosphonic acid groups attached to the silicon core act as Lewis acidic sites, facilitating the activation of substrates in reactions such as olefin polymerization and cross-coupling reactions. This dual functionality—combining electronic properties with catalytic activity—positions Silanetetrayltetrakis(benzene-4,1-diyl))tetrakis(phosphonic acid) as a versatile tool in both materials science and synthetic chemistry.

The synthesis of Silanetetrayltetrakis(benzene-4,1-diyl))tetrakis(phosphonic acid) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the functionalization of silicon precursors with benzene rings followed by the introduction of phosphonic acid groups through nucleophilic substitution or coupling reactions. Advanced characterization techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy are employed to confirm the structure and purity of the final product.

From an environmental perspective, Silanetetrayltetrakis(benzene-4,1-diyl))tetrakis(phosphonic acid) exhibits low toxicity and excellent biodegradability under controlled conditions. This makes it a sustainable choice for applications where environmental impact is a concern. Ongoing research is focused on optimizing its synthesis pathways to reduce energy consumption and minimize waste generation.

In conclusion, Silanetetrayltetrakis(benzene-4,1-diyl))tetrakis(phosphonic acid) represents a cutting-edge advancement in chemical synthesis with wide-ranging applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a key player in the development of next-generation materials and technologies.